Cas no 2227693-66-3 ((1S)-1-4-chloro-2-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol)

• Product Name: (1S)-1-4-chloro-2-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol
• CAS No: 2227693-66-3
• MF: C₉H₅ClF₆O
• MW: 278.578822851181
• CID: 5894180
• PubChem ID: 165640136
• Update Time: 2025-09-21

(1S)-1-4-chloro-2-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-4-chloro-2-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol
• (1S)-1-[4-chloro-2-(trifluoromethyl)phenyl]-2,2,2-trifluoroethan-1-ol
• EN300-1941949
• 2227693-66-3

• Inchi： 1S/C9H5ClF6O/c10-4-1-2-5(7(17)9(14,15)16)6(3-4)8(11,12)13/h1-3,7,17H/t7-/m0/s1
• InChI Key： JQHQCMZQOOUQHH-ZETCQYMHSA-N
• SMILES： ClC1C=CC(=C(C(F)(F)F)C=1)[C@@H](C(F)(F)F)O

Computed Properties

• Exact Mass: 277.9933114g/mol
• Monoisotopic Mass: 277.9933114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Additional information on (1S)-1-4-chloro-2-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol

Compound Introduction: (1S)-1-4-chloro-2-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol (CAS No. 2227693-66-3)

(1S)-1-4-chloro-2-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol is a highly specialized organic compound characterized by its intricate molecular structure and significant potential in pharmaceutical research. This compound, identified by the CAS number 2227693-66-3, belongs to a class of molecules that exhibit unique chemical properties due to the presence of both chloro and trifluoromethyl substituents on a phenyl ring, coupled with a trifluoroethanol side chain. Such structural features make it a valuable candidate for further investigation in the development of novel therapeutic agents.

The molecular framework of this compound consists of a chiral center at the (1S) configuration, which is critical for its stereochemical properties and potential biological activity. The phenyl ring, substituted with a chloro group at the 4-position and a trifluoromethyl group at the 2-position, introduces electron-withdrawing effects that can influence the reactivity and binding affinity of the molecule. Additionally, the trifluoroethanol moiety contributes to the compound's solubility and metabolic stability, making it an attractive scaffold for drug design.

In recent years, there has been growing interest in the development of molecules containing fluorine atoms due to their ability to enhance pharmacokinetic properties such as lipophilicity, metabolic stability, and binding affinity. The trifluoromethyl group in particular is known to improve the bioavailability of drug candidates by increasing their resistance to metabolic degradation. This feature has been extensively studied in the context of antiviral, anticancer, and anti-inflammatory agents.

Research into (1S)-1-4-chloro-2-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol has revealed its potential as a building block for more complex pharmacophores. The combination of electronic and steric effects provided by the chloro and trifluoromethyl groups can be leveraged to fine-tune the interactions between the compound and biological targets. For instance, studies have shown that such substituents can enhance binding to enzymes and receptors by modulating charge distribution and hydrophobicity.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. Researchers have explored various derivatives of (1S)-1-4-chloro-2-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol to identify novel compounds with enhanced therapeutic profiles. These derivatives often exhibit improved efficacy and reduced toxicity compared to their parent compound. Such findings underscore the importance of this molecule as a starting point for drug discovery efforts.

The synthesis of (1S)-1-4-chloro-2-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol presents unique challenges due to its complex stereochemistry and functional groups. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in high yields and purity. Techniques such as asymmetric hydrogenation and fluorination reactions have been particularly useful in constructing the desired molecular architecture.

From a biological perspective, the potential applications of (1S)-1-4-chloro-2-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol are vast. Initial studies have suggested that it may exhibit activity against various diseases by interacting with key biological pathways. For example, its structural features could make it effective against enzymes involved in inflammation or cancer progression. Further preclinical investigations are warranted to fully elucidate its therapeutic potential.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular modeling techniques have been employed to predict how (1S)-1-4-chloro-2-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol interacts with biological targets at the atomic level. These simulations have provided valuable insights into its binding mode and have guided the design of more potent derivatives.

In conclusion, (1S)-1-4-chloro-2-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-oL (CAS No. 2227693-663) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an excellent candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this molecule，its importance in drug discovery is likely to grow even further.